Cas no 1408291-36-0 (1,5-dichloro-3-isopropoxyisoquinoline)

• Product Name: 1,5-dichloro-3-isopropoxyisoquinoline
• CAS No: 1408291-36-0
• MF: C₁₂H₁₁Cl₂NO
• MW: 256.127841234207
• CID: 2111552
• Update Time: 2023-11-19

1,5-dichloro-3-isopropoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1,5-dichloro-3-isopropoxyisoquinoline
• NAMWDAZFTKSDFA-UHFFFAOYSA-N
• Isoquinoline, 1,5-dichloro-3-(1-methylethoxy)-
• CID 86683213

• Inchi： 1S/C12H11Cl2NO/c1-7(2)16-11-6-9-8(12(14)15-11)4-3-5-10(9)13/h3-7H,1-2H3
• InChI Key： NAMWDAZFTKSDFA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C(N=C(C=C21)OC(C)C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• Topological Polar Surface Area: 22.1

Experimental Properties

• Density: 1.293±0.06 g/cm3(Predicted)
• Boiling Point: 361.2±37.0 °C(Predicted)
• pka: -0.15±0.50(Predicted)